Cas no 7492-38-8 (2-Methyloctan-4-one)
2-Methyloctan-4-one structure
Product Name:2-Methyloctan-4-one
CAS No:7492-38-8
MF:C9H18O
MW:142.238623142242
MDL:MFCD00048808
CID:85972
PubChem ID:522566
Update Time:2025-04-18
2-Methyloctan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyloctan-4-one
- 2-Methyl-4-octanone
- 2-Methyl-octan-4-on
- 2-methyl-octan-4-one
- 4-Octanone,2-methyl
- butyl isobutyl ketone
- AKOS009157524
- DTXSID4074308
- SCHEMBL108545
- CHEBI:179613
- n-Butyl isobutyl ketone
- AS-57224
- 7492-38-8
- 4-Octanone, 2-methyl-
- MFCD00048808
- CS-0207487
- AMY19268
- LMFA12000124
- FT-0719419
- 2-Methyl-4-octanone, AldrichCPR
- G83713
-
- MDL： MFCD00048808
- Inchi： 1S/C9H18O/c1-4-5-6-9(10)7-8(2)3/h8H,4-7H2,1-3H3
- InChI Key： ICSKJDZASFIJQK-UHFFFAOYSA-N
- SMILES： O=C(CCCC)CC(C)C
Computed Properties
- Exact Mass: 142.13600
- Monoisotopic Mass: 142.135765193 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
- Molecular Weight: 142.24
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.8258 (estimate)
- Melting Point: -18.52°C (estimate)
- Boiling Point: 180℃
- Flash Point: 57.6±7.5 °C
- Refractive Index: 1.4150
- PSA: 17.07000
- LogP: 2.79180
- Solubility: Not available
- Vapor Pressure: 0.9±0.3 mmHg at 25°C
2-Methyloctan-4-one Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 52
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Methyloctan-4-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Methyloctan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM185533-100g |
2-methyloctan-4-one |
7492-38-8 | 95% | 100g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D112912-1kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 1kg |
$2650 | 2024-08-03 | |
| eNovation Chemicals LLC | D112912-3kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 3kg |
$4950 | 2023-09-03 | |
| eNovation Chemicals LLC | D112912-5kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 5kg |
$7650 | 2023-09-03 | |
| eNovation Chemicals LLC | D112912-15kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 15kg |
$16850 | 2023-09-03 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19952-5g |
2-Methyl-4-octanone, 99% |
7492-38-8 | 99% | 5g |
￥646.00 | 2023-03-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19952-25g |
2-Methyl-4-octanone, 99% |
7492-38-8 | 99% | 25g |
￥3169.00 | 2023-03-16 | |
| Aaron | AR003IEZ-5g |
2-Methyloctan-4-one |
7492-38-8 | 96% | 5g |
$146.00 | 2025-02-10 | |
| Aaron | AR003IEZ-25g |
2-Methyloctan-4-one |
7492-38-8 | 96% | 25g |
$698.00 | 2025-02-10 | |
| 1PlusChem | 1P003I6N-5g |
2-Methyloctan-4-one |
7492-38-8 | 96%;RG | 5g |
$164.00 | 2024-04-21 |
2-Methyloctan-4-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7492-38-8)2-Methyloctan-4-one
Order Number:A1237796
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:59
Price ($):206
Email:sales@amadischem.com
2-Methyloctan-4-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
7492-38-8 (2-Methyloctan-4-one) Related Products
- 64636-36-8(2,6-DECANEDIONE, 9-METHYL-)
- 762254-33-1(2-BUTANONE, 1-CYCLODODECYL-)
- 845642-87-7(2-DODECANONE, 4,6,8-TRIMETHYL-)
- 845642-85-5(2-DECANONE, 4,8-DIMETHYL-)
- 56608-65-2(2-DECANONE, 5-METHYL-)
- 67883-00-5(2-DODECANONE, 11-METHYL-)
- 845642-89-9(2-DODECANONE, 4,6,8,10-TETRAMETHYL-)
- 81639-57-8(2-DECANONE, 4-METHYL-, (4S)-)
- 141970-31-2(2,9-DECANEDIONE, 5,6-DIMETHYL-)
- 80652-03-5(2,6-OCTANEDIONE, 4-METHYL-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:7492-38-8)2-Methyloctan-4-one
Purity:99%
Quantity:25g
Price ($):206